Cas no 1806319-03-8 (Methyl 2-cyano-4-mercaptonicotinate)

• Product Name: Methyl 2-cyano-4-mercaptonicotinate
• CAS No: 1806319-03-8
• MF: C₈H₆N₂O₂S
• MW: 194.210440158844
• CID: 4904286
• Update Time: 2025-10-30

Methyl 2-cyano-4-mercaptonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-mercaptonicotinate

• Inchi： 1S/C8H6N2O2S/c1-12-8(11)7-5(4-9)10-3-2-6(7)13/h2-3H,1H3,(H,10,13)
• InChI Key： BZBWVIHBDSXMQU-UHFFFAOYSA-N
• SMILES： S=C1C=CNC(C#N)=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 373
• XLogP3: 0.7
• Topological Polar Surface Area: 94.2

Additional information on Methyl 2-cyano-4-mercaptonicotinate

Methyl 2-cyano-4-mercaptonicotinate (CAS No. 1806319-03-8): An Overview

Methyl 2-cyano-4-mercaptonicotinate (CAS No. 1806319-03-8) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinct chemical structure, exhibits a range of properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of Methyl 2-cyano-4-mercaptonicotinate consists of a pyridine ring substituted with a cyano group at the 2-position and a mercapto group at the 4-position, with a methyl ester group attached to the carboxylic acid moiety. This unique arrangement of functional groups imparts specific chemical and biological properties to the molecule, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the potential of Methyl 2-cyano-4-mercaptonicotinate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and antioxidant activities. These properties are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress, making it a promising candidate for the treatment of inflammatory diseases such as arthritis and asthma.

In addition to its anti-inflammatory and antioxidant properties, Methyl 2-cyano-4-mercaptonicotinate has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action is believed to involve the disruption of cellular redox balance and the activation of pro-apoptotic signaling pathways. These findings suggest that Methyl 2-cyano-4-mercaptonicotinate could be a valuable addition to the arsenal of anticancer drugs.

The synthetic accessibility of Methyl 2-cyano-4-mercaptonicotinate is another factor that contributes to its appeal in pharmaceutical research. The compound can be synthesized through well-established organic reactions, such as the condensation of 2-cyanonicotinic acid with thioacetamide followed by methylation. This straightforward synthetic route allows for efficient scale-up and optimization, facilitating its use in drug discovery and development programs.

Furthermore, the physicochemical properties of Methyl 2-cyano-4-mercaptonicotinate, including its solubility and stability, have been extensively studied to ensure its suitability for pharmaceutical applications. Research has shown that the compound exhibits good solubility in both aqueous and organic solvents, which is crucial for its formulation into various dosage forms such as tablets, capsules, and injectable solutions. Additionally, the compound demonstrates excellent stability under different storage conditions, ensuring its long-term efficacy and safety.

In conclusion, Methyl 2-cyano-4-mercaptonicotinate (CAS No. 1806319-03-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities and favorable physicochemical properties, makes it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the therapeutic potential of Methyl 2-cyano-4-mercaptonicotinate will emerge, paving the way for innovative treatments for various diseases.